Cas no 2548995-66-8 (9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine)

• Product Name: 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine
• CAS No: 2548995-66-8
• MF: C₁₈H₁₉N₉
• MW: 361.403761148453
• CID: 5311116
• PubChem ID: 154853688
• Update Time: 2025-07-15

9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2548995-66-8
• F6792-2004
• 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine
• AKOS040731072
• 2-Methyl-4-[4-(9-methyl-9H-purin-6-yl)-1-piperazinyl]pyrido[3,4-d]pyrimidine

• Inchi： 1S/C18H19N9/c1-12-23-14-9-19-4-3-13(14)16(24-12)26-5-7-27(8-6-26)18-15-17(20-10-21-18)25(2)11-22-15/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： WYDVUWNHODPWJC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C3=C4C(=NC=N3)N(C)C=N4)CC2)=C2C=CN=CC2=N1

Computed Properties

• Exact Mass: 361.17634164g/mol
• Monoisotopic Mass: 361.17634164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.9±60.0 °C(Predicted)
• pka: 7.01±0.10(Predicted)

Additional information on 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine

Introduction to 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine (CAS No. 2548995-66-8)

9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2548995-66-8, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of oncology and central nervous system (CNS) disorders. The intricate scaffold of this molecule, featuring a purine core substituted with a piperazine moiety and a pyrido[3,4-d]pyrimidine fragment, makes it a promising candidate for further investigation.

The structural complexity of 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine arises from its multi-ringed system, which includes a pyrimidine ring fused with a pyridazine ring. This arrangement contributes to its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the methyl group at the 9-position of the purine ring and the 2-methylpyrido[3,4-d]pyrimidin-4-yl substituent at the 6-position further enhances its molecular diversity, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing small molecules that can modulate key signaling pathways implicated in diseases such as cancer and neurodegenerative disorders. The compound 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine has been studied for its potential to interfere with aberrant signaling cascades by acting on targets such as kinases and transcription factors. Preliminary in vitro studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes that are overexpressed in tumor cells, making it a candidate for further development as an anticancer agent.

The purine core of this compound is particularly noteworthy, as purine derivatives have long been recognized for their biological activity. Purines are essential components of nucleic acids and play crucial roles in cellular metabolism and signaling. By modifying the purine scaffold, researchers aim to create molecules that can selectively target specific pathways while minimizing off-target effects. The incorporation of a piperazine ring into the structure not only increases the molecular complexity but also enhances solubility and bioavailability, which are critical factors for drug development.

One of the most compelling aspects of 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is its potential to serve as a scaffold for structure-based drug design. The three-dimensional structure of this molecule can be computationally modeled to understand how it interacts with biological targets at the atomic level. This approach allows researchers to make informed modifications to optimize potency, selectivity, and pharmacokinetic properties. Advances in computational chemistry and molecular modeling have made it possible to predict the behavior of such complex molecules with greater accuracy, accelerating the drug discovery process.

Recent studies have also explored the pharmacological profile of related compounds that share structural features with 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine. These studies have provided insights into the mechanisms of action of purine-based molecules and have identified new opportunities for therapeutic intervention. For instance, some derivatives have shown promise in preclinical models of CNS disorders by modulating neurotransmitter systems or by interacting with specific receptors involved in neuroprotection.

The synthesis of 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups to ensure regioselectivity and high yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

In conclusion, 9-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-ylyl}piperazin -1 -y l)-9H-purine (CAS No. 2548995 -66 -8) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further exploration in oncology and CNS drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.